Cas no 355815-73-5 ((3-Bromo-4-methoxybenzyl)cyclopentylamine)

• Product Name: (3-Bromo-4-methoxybenzyl)cyclopentylamine
• CAS No: 355815-73-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 920474
• PubChem ID: 792094
• Update Time: 2025-05-20

(3-Bromo-4-methoxybenzyl)cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-4-methoxybenzyl)cyclopentanamine
• (3-bromo-4-methoxybenzyl)cyclopentylamine(SALTDATA: HBr)
• N-[(3-bromo-4-methoxyphenyl)methyl]cyclopentanamine
• AC1LGBN8
• AG-F-23264
• CTK4H4834
• MolPort-001-904-087
• Oprea1_117419
• Oprea1_486389
• STK145512
• DB-200211
• Cambridge id 5571263
• AKOS000546540
• AB00089759-01
• N-(3-BROMO-4-METHOXYBENZYL)-N-CYCLOPENTYLAMINE
• (3-BROMO-4-METHOXYBENZYL)CYCLOPENTYLAMINE
• DTXSID50355133
• CHEMBRDG-BB 5571263
• 355815-73-5
• (3-Bromo-4-methoxybenzyl)cyclopentylamine

• MDL： MFCD01134893
• Inchi： 1S/C13H18BrNO/c1-16-13-7-6-10(8-12(13)14)9-15-11-4-2-3-5-11/h6-8,11,15H,2-5,9H2,1H3
• InChI Key： YKMDVJNTWQQGOH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNC1CCCC1)OC

Computed Properties

• Exact Mass: 283.05700
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 362.7±27.0 °C at 760 mmHg
• Flash Point: 173.2±23.7 °C
• PSA: 21.26000
• LogP: 3.88080
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-Bromo-4-methoxybenzyl)cyclopentylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Bromo-4-methoxybenzyl)cyclopentylamine

(3-Bromo-4-methoxybenzyl)cyclopentylamine: A Comprehensive Overview

(3-Bromo-4-methoxybenzyl)cyclopentylamine, identified by the CAS number 355815-73-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of (3-Bromo-4-methoxybenzyl)cyclopentylamine comprises a cyclopentane ring attached to a benzene ring substituted with bromine and methoxy groups. The bromine substitution at the 3-position and the methoxy group at the 4-position introduce distinct electronic and steric effects, which play a crucial role in determining the compound's reactivity and biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interaction with biological targets, such as enzymes and receptors.

From a synthetic perspective, the preparation of (3-Bromo-4-methoxybenzyl)cyclopentylamine involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and functional group transformations. Researchers have recently explored more efficient routes, leveraging catalytic systems and microwave-assisted synthesis to enhance yield and purity. These advancements not only streamline the production process but also pave the way for large-scale manufacturing, which is essential for its potential therapeutic applications.

In terms of pharmacological activity, (3-Bromo-4-methoxybenzyl)cyclopentylamine has shown promising results in preclinical studies. Its ability to modulate key signaling pathways involved in inflammation, neurodegeneration, and cancer has been extensively investigated. For instance, recent findings suggest that this compound exhibits anti-inflammatory properties by inhibiting COX-2 enzyme activity, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

Beyond pharmacology, (3-Bromo-4-methoxybenzyl)cyclopentylamine has also found applications in material science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as conductive polymers and sensors. Researchers have recently demonstrated its utility in enhancing the performance of organic electronics by serving as an effective dopant, thereby improving charge transport properties.

The structural versatility of (3-Bromo-4-methoxybenzyl)cyclopentylamine also lends itself to applications in catalysis. By incorporating this compound into catalytic frameworks, scientists have achieved improved efficiency in various organic transformations, including cross-coupling reactions and enantioselective syntheses. These developments underscore its role as a versatile building block in modern chemical synthesis.

In conclusion, (3-Bromo-4-methoxybenzyl)cyclopentylamine, with its distinctive chemical properties and diverse applications, continues to be a focal point for scientific research. As advancements in synthetic methods and computational modeling unfold, we can expect further insights into its potential uses across multiple disciplines. This compound exemplifies how structural innovation can drive progress in both therapeutic development and materials science.